1-[(5-Methylisoxazol-3-yl)carbonyl]-4-(2-phenoxyethyl)piperidine

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C20H17ClFN3OS/c1-13-10-19(25-20(24-13)15-4-8-17(22)9-5-15)27-12-18(26)23-11-14-2-6-16(21)7-3-14/h2-10H,11-12H2,1H3,(H,23,26)
• InChI Key: DGBBCZGSFZLVPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2=CC=C(C=C2)F)SCC(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C20H17ClFN3OS
• Molecular Weight: 401.9 g/mol
• CAS No.: 1251551-49-1

Description

The compound “1-[(5-Methylisoxazol-3-yl)carbonyl]-4-(2-phenoxyethyl)piperidine” is an amide-containing compound. Its supramolecular architectures are highly dependent on the side-chain substituents. It has been used in the study of polymorphism in N-(5-methylisoxazol-3-yl)malonamide.

Synthesis Analysis

The synthesis of isoxazole derivatives, such as this compound, is often achieved through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole.

Molecular Structure Analysis

The molecular structure of this compound has been analyzed in the context of its use as an inhibitor in complex with the COVID-19 main protease.

Chemical Reactions Analysis

The chemical reactions involving this compound are influenced by various factors such as solvents, flexibility, and the presence/absence of amide–amide interactions.

Scientific Research Applications

Fluorescent Ligands for Histamine Receptors

Research by Amon et al. (2007) focused on synthesizing different piperidine derivatives, including those similar to the queried compound, coupled with various fluorescent moieties. These compounds were evaluated as novel histamine H3 receptor ligands. The synthesized compounds displayed a range of histamine hH3 receptor affinities, with some being among the most potent ligands known, potentially acting as tools for identifying and understanding the binding site on the histamine H3 receptor. This research indicates the potential application of such derivatives in the study of histamine receptors and their roles in biological systems (Amon et al., 2007).

Radiopharmaceutical Labeling

Minato et al. (1974) described the synthesis of a labeled compound with carbon-14 for use in radiopharmaceutical studies. Although the compound is not directly mentioned, the methodology and approach could be applicable for the radiolabeling of derivatives of "1-[(5-Methylisoxazol-3-yl)carbonyl]-4-(2-phenoxyethyl)piperidine" for tracing and imaging purposes in medical research (Minato et al., 1974).

AMPA Receptor Modulation

A study by Arai et al. (1994) investigated the drug 1-(1,3-benzodioxol-5-ylcarbonyl)-piperidine (1-BCP) for its effects on AMPA receptor-mediated currents, showing potential as a modulator of the AMPA receptor. This suggests that similar piperidine-based compounds, like the one , could be explored for their effects on synaptic transmission and memory enhancement through AMPA receptor modulation (Arai et al., 1994).

Neuropeptide Y Receptor Antagonists

Zarrinmayeh et al. (1998) synthesized a series of benzimidazoles as selective neuropeptide Y Y1 receptor antagonists, aiming to develop antiobesity drugs. This research highlights the broader application of piperidine-containing compounds in designing receptor-specific antagonists for therapeutic purposes (Zarrinmayeh et al., 1998).

Cytochrome P450 Metabolism

Research by Treiber et al. (2023) on daridorexant, a dual orexin receptor antagonist, involved studying its metabolism by cytochrome P450 enzymes, leading to the formation of various metabolites, including a 4-hydroxy piperidinol derivative. This study underscores the significance of understanding the metabolic pathways of piperidine-based compounds for their pharmacokinetic profiles and therapeutic efficacy (Treiber et al., 2023).

Future Directions

Future research could focus on further exploring the potential impact of isoxazole substituents on polymorph formation. Additionally, the role of this compound as an inhibitor in complex with the COVID-19 main protease could be further investigated.